1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C20H23NO5S2/c1-19(2)13-7-8-20(19,17(22)10-13)12-28(24,25)21-11-14-5-6-16(27-14)18(23)15-4-3-9-26-15/h3-6,9,13,21H,7-8,10-12H2,1-2H3
• InChI Key: LXPYQOLTSTUMFL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NCC3=CC=C(S3)C(=O)C4=CC=CO4)C
• Molecular Formula: C20H23NO5S2
• Molecular Weight: 421.5 g/mol

Description

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H23NO5S2 and its molecular weight is 421.53. The purity is usually 95%.
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Scientific Research Applications

Furan and Thiophene Derivatives in Research

Conversion of Plant Biomass to Furan Derivatives

• Furan derivatives, such as 5-Hydroxymethylfurfural (HMF), are pivotal in converting plant biomass into valuable chemicals. These compounds serve as platform chemicals for producing a wide range of products, including monomers, polymers, fuels, and pharmaceuticals. This underscores the potential of furan derivatives in sustainable chemistry and their role in replacing non-renewable hydrocarbon sources (Chernyshev, Kravchenko, & Ananikov, 2017).

Bioactive Furanyl- and Thienyl-Substituted Compounds

• Furanyl and thienyl groups have been identified as significant in the design of bioactive molecules, especially in the realm of medicinal chemistry. These heterocyclic compounds are incorporated into various drug molecules, influencing their activity and selectivity, which is crucial for developing antiviral, antitumor, and other therapeutic agents (Ostrowski, 2022).

Methane Conversion via Oxidative Methylation

• The oxidative methylation of aromatics using methane illustrates the application of sulfur-containing catalysts and the potential of methane as a feedstock for producing higher hydrocarbons. This showcases the role of such chemical processes in green chemistry, emphasizing sustainability and the efficient use of natural gas resources (Adebajo, 2007).

Sulfonamide Drugs and Therapeutic Applications

• Sulfonamides incorporate sulfur functionalities and have wide-ranging applications in pharmaceuticals, from diuretics and carbonic anhydrase inhibitors to antitumor agents. The development of novel sulfonamides continues to be a significant area of research, with potential impacts on treating various diseases (Carta, Scozzafava, & Supuran, 2012).